Cas no 1156390-29-2 (1-(3-Methoxy-4-iso-pentoxyphenyl)ethanol)

• Product Name: 1-(3-Methoxy-4-iso-pentoxyphenyl)ethanol
• CAS No: 1156390-29-2
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• MDL: MFCD12475323
• CID: 5205983
• Update Time: 2026-03-06

1-(3-Methoxy-4-iso-pentoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxy-4-iso-pentoxyphenyl)ethanol
• 1-(4-(Isopentyloxy)-3-methoxyphenyl)ethanol
• Benzenemethanol, 3-methoxy-α-methyl-4-(3-methylbutoxy)-

• MDL： MFCD12475323
• Inchi： 1S/C14H22O3/c1-10(2)7-8-17-13-6-5-12(11(3)15)9-14(13)16-4/h5-6,9-11,15H,7-8H2,1-4H3
• InChI Key： MRRNTDDAGHTIIN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)C(C)O)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 38.7

Additional information on 1-(3-Methoxy-4-iso-pentoxyphenyl)ethanol

Professional Introduction to Compound with CAS No. 1156390-29-2 and Product Name: 1-(3-Methoxy-4-isopropoxyphenyl)ethanol

The compound identified by the CAS number 1156390-29-2 and the product name 1-(3-Methoxy-4-isopropoxyphenyl)ethanol represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique aromatic structure with methoxy and isopropoxy substituents, has garnered attention due to its potential applications in drug discovery and molecular recognition processes.

In recent years, the exploration of aromatic heterocycles and their derivatives has been a cornerstone in the development of novel therapeutic agents. The presence of both methoxy (–OCH₃) and isopropoxy (–OCH(CH₃)₂) groups in 1-(3-Methoxy-4-isopropoxyphenyl)ethanol imparts distinct electronic and steric properties, making it a versatile scaffold for medicinal chemists. These functional groups not only influence the compound's solubility and metabolic stability but also enhance its binding affinity to biological targets.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores found in various therapeutic classes. For instance, the phenolic moiety in 1-(3-Methoxy-4-isopropoxyphenyl)ethanol can mimic the hydroxylated aromatic rings present in many bioactive molecules. This feature has prompted researchers to investigate its potential as a precursor in synthesizing analogs with enhanced pharmacological properties.

Recent studies have highlighted the role of 1-(3-Methoxy-4-isopropoxyphenyl)ethanol in developing novel inhibitors targeting enzymes involved in inflammatory pathways. The methoxy group at the 3-position enhances electron density on the aromatic ring, facilitating interactions with hydrophobic pockets of enzyme active sites. Meanwhile, the isopropoxy group at the 4-position introduces steric hindrance, which can fine-tune binding affinity and selectivity.

The compound's potential as a building block for drug design has been further supported by computational studies. Molecular docking simulations have demonstrated that 1-(3-Methoxy-4-isopropoxyphenyl)ethanol can effectively engage with various protein targets, including kinases and transcription factors. These interactions are critical for modulating cellular signaling pathways associated with diseases such as cancer and neurodegeneration.

In addition to its applications in small-molecule drug discovery, 1-(3-Methoxy-4-isopropoxyphenyl)ethanol has shown promise in materials science. Its aromatic structure and functional groups make it a suitable candidate for developing organic semiconductors and liquid crystals. These materials are integral to advanced electronic devices, including organic light-emitting diodes (OLEDs) and flexible displays.

The synthesis of 1-(3-Methoxy-4-isopropoxyphenyl)ethanol involves multi-step organic transformations that highlight its synthetic utility. The introduction of methoxy and isoprop oxy groups can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These methodologies not only provide access to this compound but also serve as templates for generating libraries of structurally diverse derivatives.

From a biochemical perspective, the compound's ethanol side chain offers opportunities for further functionalization. This feature allows for derivatization into esters, amides, or other bioactive molecules, expanding its utility in drug development pipelines. Such modifications can enhance pharmacokinetic profiles, including oral bioavailability and tissue distribution.

The growing interest in 1-(3-Methoxy-4-isoprop oxyphenyl)ethanol is also driven by its potential role in green chemistry initiatives. The use of renewable feedstocks and catalytic methods in its synthesis aligns with sustainable practices in pharmaceutical manufacturing. This approach not only reduces environmental impact but also supports cost-effective production processes.

Future research directions may explore the pharmacological effects of 1-(3-Meth oxy-4-isoprop oxyphenyl) ethanol derivatives using preclinical models. Initial studies suggest that analogs with optimized substituents could exhibit therapeutic efficacy against a range of diseases. Further investigation into their mechanism of action will be crucial for translating these findings into clinical applications.

In conclusion, 1-(3-Meth oxy-4-isoprop oxyphenyl) ethanol (CAS No. 1156390-29-2) represents a promising candidate for pharmaceutical innovation due to its unique structural features and functional versatility. Its potential applications span drug discovery, materials science, and sustainable chemistry, making it a subject of considerable scientific interest. As research progresses, this compound is likely to play an increasingly important role in advancing therapeutic strategies across multiple disciplines.